Cas no 955280-89-4 (N-(6-chloroquinolin-4-yl)pyridine-2-carboxamide)

• Product Name: N-(6-chloroquinolin-4-yl)pyridine-2-carboxamide
• CAS No: 955280-89-4
• MF: C₁₅H₁₀ClN₃O
• MW: 283.712401866913
• CID: 5431716
• Update Time: 2025-05-21

N-(6-chloroquinolin-4-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloroquinolin-4-yl)pyridine-2-carboxamide
• 2-Pyridinecarboxamide, N-(6-chloro-4-quinolinyl)-

• Inchi： 1S/C15H10ClN3O/c16-10-4-5-12-11(9-10)13(6-8-18-12)19-15(20)14-3-1-2-7-17-14/h1-9H,(H,18,19,20)
• InChI Key： ZKONJZDPPRJMKT-UHFFFAOYSA-N
• SMILES： C1(C(NC2C3C(N=CC=2)=CC=C(Cl)C=3)=O)=NC=CC=C1

Additional information on N-(6-chloroquinolin-4-yl)pyridine-2-carboxamide

Comprehensive Overview of N-(6-chloroquinolin-4-yl)pyridine-2-carboxamide (CAS No. 955280-89-4): Properties, Applications, and Research Insights

N-(6-chloroquinolin-4-yl)pyridine-2-carboxamide (CAS No. 955280-89-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This quinoline-derived molecule combines a 6-chloroquinoline moiety with a pyridine-2-carboxamide group, creating a versatile scaffold for drug discovery and material science. Its molecular formula C₁₅H₁₀ClN₃O and precise structural configuration make it valuable for targeted biological interactions.

Recent trends in scientific literature highlight growing interest in quinoline derivatives like N-(6-chloroquinolin-4-yl)pyridine-2-carboxamide, particularly for their role in modulating protein-protein interactions. Researchers are actively investigating this compound's potential as a kinase inhibitor scaffold, with computational studies suggesting favorable binding affinities for certain enzymatic targets. The presence of both chloroquinoline and pyridine carboxamide fragments provides multiple sites for structural optimization, making it a promising lead compound in medicinal chemistry programs.

From a synthetic chemistry perspective, CAS 955280-89-4 represents an interesting case study in heterocyclic coupling reactions. The compound's preparation typically involves palladium-catalyzed cross-coupling between 6-chloro-4-aminoquinoline and pyridine-2-carbonyl chloride, followed by careful purification steps. Advanced analytical techniques such as HPLC-MS and ¹H/¹³C NMR spectroscopy are essential for characterizing this compound, with typical purity standards exceeding 98% for research applications.

The physicochemical properties of N-(6-chloroquinolin-4-yl)pyridine-2-carboxamide contribute to its research utility. With a molecular weight of 283.71 g/mol and calculated LogP of 2.8, the compound demonstrates balanced lipophilicity for cellular permeability studies. Thermal analysis reveals stability up to 220°C, making it suitable for various formulation studies. These characteristics align with current pharmaceutical industry demands for compounds with improved pharmacokinetic profiles.

Emerging applications for 955280-89-4 extend beyond traditional medicinal chemistry. Materials scientists are exploring its use as a building block for organic semiconductors, leveraging the conjugated π-system of the quinoline-pyridine framework. The compound's fluorescence properties have also prompted investigations into sensor development, particularly for metal ion detection in environmental monitoring systems.

Quality control protocols for N-(6-chloroquinolin-4-yl)pyridine-2-carboxamide emphasize rigorous analytical validation. Modern laboratories employ UPLC-UV methods with C18 columns (150 × 4.6 mm, 3.5 μm) for purity assessment, typically using acetonitrile/water gradients. Residual solvent analysis by GC-MS ensures compliance with ICH guidelines, while elemental analysis confirms batch-to-batch consistency – critical considerations for reproducible research outcomes.

The safety profile of CAS 955280-89-4 has been documented in several preclinical studies. While not classified as hazardous under standard laboratory conditions, proper handling with nitrile gloves and eye protection is recommended. Environmental fate studies indicate moderate biodegradability, prompting responsible waste management practices in research settings. These findings address growing concerns about sustainable chemical usage in academic and industrial laboratories.

Looking forward, N-(6-chloroquinolin-4-yl)pyridine-2-carboxamide continues to attract research investment due to its structural versatility. Patent literature reveals ongoing development of analogs targeting inflammatory pathways and metabolic disorders. The compound's privileged structure makes it particularly valuable in fragment-based drug discovery – a hot topic in current pharmaceutical R&D circles. Computational modeling suggests potential for further optimization to enhance target selectivity.

For researchers sourcing 955280-89-4, technical considerations include storage under inert atmosphere at -20°C to prevent degradation. The compound shows good solubility in DMSO (up to 50 mM) and moderate solubility in ethanol, facilitating biological testing. Certificate of Analysis documentation should include detailed spectroscopic data, chromatograms, and batch-specific impurity profiles to ensure experimental reproducibility.

The market for quinoline-carboxamide derivatives like N-(6-chloroquinolin-4-yl)pyridine-2-carboxamide reflects broader trends in targeted therapeutics. Analytical reference standards of this compound are increasingly demanded for method development in clinical mass spectrometry applications. Custom synthesis services now offer isotope-labeled versions (e.g., ¹³C/¹⁵N) for advanced pharmacokinetic studies, addressing the need for precise bioanalytical measurements in modern drug development pipelines.